4-Bromo-1,3,5-trimethyl-1H-pyrazole

Specification

• CAS No.: 15801-69-1
• Molecular Formula: C6H9BrN2
• Molecular Weight: 189.05 g/mol
• IUPAC Name: 4-bromo-1,3,5-trimethylpyrazole
• Standard InChI: InChI=1S/C6H9BrN2/c1-4-6(7)5(2)9(3)8-4/h1-3H3
• Standard InChI Key: UNTQXOJGXGRHMG-UHFFFAOYSA-N
• SMILES: CC1=C(C(=NN1C)C)Br
• Canonical SMILES: CC1=C(C(=NN1C)C)Br

Introduction

4-Bromo-1,3,5-trimethyl-1H-pyrazole (CAS 15801-69-1) is a brominated heterocyclic compound with diverse applications in chemical research and industrial processes. This halogenated pyrazole derivative features a five-membered aromatic ring containing three methyl groups and one bromine atom, making it a versatile intermediate in synthetic chemistry.

Physical and Chemical Characteristics

Key physicochemical properties from experimental data:

Property	Value
Melting point	30-37°C
Boiling point	101-102°C @ 15 mmHg
Density	1.50 g/cm³ (predicted)
Flash point	219°F (104°C)
Solubility	Dichloromethane, Ethanol
pKa	1.26 (predicted)
Appearance	White crystalline solid
Purity (commercial grade)	95-98% (GC/titration)

Key Applications in Research

Agricultural Chemistry

Serves as a precursor in herbicide formulation, particularly for compounds targeting invasive plant species while maintaining environmental safety profiles.

Pharmaceutical Development

Used in synthesizing neuroactive compounds, with demonstrated utility in creating potential treatments for neurological disorders.

Materials Science

Facilitates production of advanced polymers and coatings through its reactivity in cross-linking reactions, enhancing material durability.

Analytical Chemistry

Acts as a chelating agent and derivatization reagent in spectroscopic analysis methods.

Environmental Science

Employed in soil and water quality assessments, particularly for tracking halogenated contaminant pathways.